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Compound of Interest

Compound Name: Aschantin

Cat. No.: B080573

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the transcriptomic effects of Aschantin (Astaxanthin) on various cell
types. It summarizes key experimental findings, presents quantitative data for easy
interpretation, and details the underlying methodologies.

Recent transcriptomic studies have illuminated the diverse molecular impacts of Aschantin, a
potent antioxidant carotenoid, across different biological systems. This guide synthesizes
findings from multiple studies to offer a comparative overview of its effects on gene expression,
with a focus on key signaling pathways implicated in cellular health and disease.

Quantitative Transcriptomic Data Summary

The following tables summarize the differentially expressed genes (DEGS) in cells treated with
Aschantin compared to control conditions. These datasets provide a quantitative look at the
genetic reprogramming induced by Aschantin.

Table 1: Differentially Expressed Genes in C. elegans Treated with Astaxanthin (20 pg/mL) for
6 days.[1]
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Gene Symbol Description log2(Fold Change) p-value

Upregulated Genes

Cytochrome P450
cyp-35B1 family 35 subfamily B 2.58 <0.05

member 1

UDP-
ugt-29 glucuronosyltransfera 2.32 <0.05
se family 29

Heat shock protein
hsp-16.41 2.15 <0.05
16.41

Glutathione S-
gst-4 1.89 <0.05
transferase 4

Superoxide dismutase
sod-3 3 1.58 <0.05

Downregulated Genes

fat-7 Fatty acid desaturase -2.11 <0.05
lipl-4 Lipase-4 -1.98 <0.05
ins-7 Insulin-like peptide 7 -1.76 <0.05
daf-28 Insulin-like peptide 28  -1.65 <0.05

Table 2: Modulation of Wnt/3-catenin Pathway Genes by Astaxanthin in H. pylori-infected
Human Gastric Epithelial Cells.[2]
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.. Effect of
Function in Effect of H. .
. . . Astaxanthin
Gene Symbol Gene Name Whnt/-catenin pylori Infection
Treatment
Pathway (log2FC)
(log2FC)
Porcupine O- Wnt protein
PORCN ) Upregulated Downregulated
acyltransferase activator
Spermine N
SMOX ) Positive regulator  Upregulated Downregulated
Oxidase
BMP And Activin ]
Negative
BAMBI Membrane Downregulated Upregulated
o modulator
Bound Inhibitor
SMAD Family Negative
SMAD4 Downregulated Upregulated
Member 4 modulator
FOSL1 Fos-like 1 B-catenin effector  Upregulated Downregulated
MYC Proto- )
MYC [3-catenin effector  Upregulated Downregulated
Oncogene

Key Signhaling Pathways Modulated by Aschantin

Aschantin has been shown to influence several critical signaling pathways. The diagrams
below, generated using Graphviz, illustrate the key molecular interactions within these
pathways and how Aschantin treatment modulates them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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